Cas no 169831-24-7 (4-(Anthracen-10-yl)benzaldehyde)
169831-24-7 structure
Product Name:4-(Anthracen-10-yl)benzaldehyde
CAS No:169831-24-7
MF:C21H14O
MW:282.335265636444
CID:905207
PubChem ID:22138033
Update Time:2025-04-19
4-(Anthracen-10-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(Anthracen-10-yl)benzaldehyde
- 4-anthracen-9-ylbenzaldehyde
- 4-(9-Anthracenyl)benzaldehyde
- 4-(9-anthryl)benzaldehyde
- 4-(anthracen-9-yl)benzaldehyde
- 9-(4-formylphenyl)anthracene
- Benzaldehyde,4-(9-anthracenyl)
- DTXSID90622770
- SCHEMBL4821274
- 169831-24-7
- ZPJWKNWQEOWWRE-UHFFFAOYSA-N
-
- Inchi: 1S/C21H14O/c22-14-15-9-11-16(12-10-15)21-19-7-3-1-5-17(19)13-18-6-2-4-8-20(18)21/h1-14H
- InChI Key: ZPJWKNWQEOWWRE-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 282.10400
- Monoisotopic Mass: 282.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.47250
4-(Anthracen-10-yl)benzaldehyde Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
169831-24-7 (4-(Anthracen-10-yl)benzaldehyde) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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